Cas no 100701-53-9 (Propanedioic acid, ethylfluoro-, monoethyl ester)
100701-53-9 structure
Product Name:Propanedioic acid, ethylfluoro-, monoethyl ester
CAS No:100701-53-9
MF:C7H11FO4
MW:178.158246278763
CID:1126180
Update Time:2024-07-27
Propanedioic acid, ethylfluoro-, monoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, ethylfluoro-, monoethyl ester
- Propanedioic acid, 2-ethyl-2-fluoro-, 1-ethyl ester
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- Inchi: 1S/C7H11FO4/c1-3-7(8,5(9)10)6(11)12-4-2/h3-4H2,1-2H3,(H,9,10)
- InChI Key: LDVHGNXHOFEWBW-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC)(F)C(O)=O
Computed Properties
- Exact Mass: 177.0563
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 266.8±25.0 °C(Predicted)
- PSA: 66.43
- pka: 0.78±0.36(Predicted)
Propanedioic acid, ethylfluoro-, monoethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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